Cas no 1240528-49-7 ([(piperidin-2-yl)methyl]urea hydrochloride)

• Product Name: [(piperidin-2-yl)methyl]urea hydrochloride
• CAS No: 1240528-49-7
• MF: C₇H₁₆ClN₃O
• MW: 193.674440383911
• CID: 5167598
• Update Time: 2026-03-04

[(piperidin-2-yl)methyl]urea hydrochloride Chemical and Physical Properties

Names and Identifiers

• (piperidin-2-ylmethyl)urea hydrochloride
• piperidin-2-ylmethylurea;hydrochloride
• (piperidin-2-ylmethyl)ureahydrochloride
• [(piperidin-2-yl)methyl]urea hydrochloride
• (piperidin-2-yl)methyl]urea hydrochloride

• Inchi： 1S/C7H15N3O.ClH/c8-7(11)10-5-6-3-1-2-4-9-6;/h6,9H,1-5H2,(H3,8,10,11);1H
• InChI Key： FJWMXZSCAOXHAW-UHFFFAOYSA-N
• SMILES： Cl.O=C(N)NCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 67.2

Additional information on [(piperidin-2-yl)methyl]urea hydrochloride

Recent Advances in the Study of [(piperidin-2-yl)methyl]urea Hydrochloride (CAS: 1240528-49-7)

The compound [(piperidin-2-yl)methyl]urea hydrochloride (CAS: 1240528-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-urea hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in inhibiting certain enzymes involved in inflammatory pathways. The study utilized advanced computational modeling and in vitro assays to demonstrate that [(piperidin-2-yl)methyl]urea hydrochloride exhibits high binding affinity and selectivity, making it a potential lead compound for anti-inflammatory drug development.

Another significant study, conducted by a team at the University of Cambridge, explored the compound's pharmacokinetic properties. The researchers employed liquid chromatography-mass spectrometry (LC-MS) to analyze its metabolic stability and bioavailability. Their findings suggest that [(piperidin-2-yl)methyl]urea hydrochloride has favorable absorption and distribution profiles, though further optimization may be required to enhance its half-life in vivo.

In addition to its therapeutic potential, recent advancements in the synthetic routes for [(piperidin-2-yl)methyl]urea hydrochloride have been reported. A paper in Organic Process Research & Development (2024) describes a scalable and cost-effective synthesis method, which could facilitate large-scale production for preclinical and clinical studies. This development is particularly noteworthy as it addresses previous challenges related to yield and purity.

Despite these promising findings, challenges remain. For instance, the compound's toxicity profile and long-term effects are yet to be fully elucidated. Ongoing research aims to address these gaps through comprehensive toxicological studies and animal models. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, [(piperidin-2-yl)methyl]urea hydrochloride (CAS: 1240528-49-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising pharmacological data, underscore its potential as a therapeutic agent. Future studies will likely focus on optimizing its properties and advancing it through the drug development pipeline.